Cas no 892396-47-3 (Pyrazine, trimethyl(1-piperazinylmethyl)-)

Pyrazine, trimethyl(1-piperazinylmethyl)- structure
892396-47-3 structure
Product Name:Pyrazine, trimethyl(1-piperazinylmethyl)-
CAS No:892396-47-3
MF:C12H20N4
MW:220.314002037048
CID:607310
PubChem ID:44428655
Update Time:2025-04-19

Pyrazine, trimethyl(1-piperazinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, trimethyl(1-piperazinylmethyl)-
    • 2,3,5-trimethyl-6-(piperazin-1-ylmethyl)pyrazine
    • 892396-47-3
    • DTXSID90659041
    • CHEMBL244251
    • 2,3,5-Trimethyl-6-[(piperazin-1-yl)methyl]pyrazine
    • Inchi: 1S/C12H20N4/c1-9-10(2)15-12(11(3)14-9)8-16-6-4-13-5-7-16/h13H,4-8H2,1-3H3
    • InChI Key: LWIIGNGSOUSWCH-UHFFFAOYSA-N
    • SMILES: N1(CC2C(C)=NC(C)=C(C)N=2)CCNCC1

Computed Properties

  • Exact Mass: 220.16879665g/mol
  • Monoisotopic Mass: 220.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 41Ų

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